Cas no 2229017-54-1 (2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine
• CAS No: 2229017-54-1
• MF: C₁₄H₁₃F₂NO
• MW: 249.255930662155
• CID: 6044194
• PubChem ID: 165649260
• Update Time: 2025-06-11

2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine
• 2229017-54-1
• EN300-1863629

• Inchi： 1S/C14H13F2NO/c15-14(16)13(17)11-8-4-5-9-12(11)18-10-6-2-1-3-7-10/h1-9,13-14H,17H2
• InChI Key： AVIGXDGYLFAQKY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1OC1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 249.09652036g/mol
• Monoisotopic Mass: 249.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(2-phenoxyphenyl)ethan-1-amine (CAS No. 2229017-54-1)

2,2-Difluoro-1-(2-phenoxyphenyl)ethan-1-amine (CAS No. 2229017-54-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and phenoxyphenyl moieties in its molecular framework makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

The compound's CAS number 2229017-54-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluorinated amines like this one has surged, driven by their utility in designing next-generation therapeutics. For instance, fluorinated compounds are often explored for their enhanced binding affinity to biological targets, a topic frequently searched in AI-driven drug discovery platforms. This aligns with the growing interest in precision medicine and targeted therapies, where molecular specificity is paramount.

From a synthetic chemistry perspective, 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine exemplifies the strategic incorporation of fluorine atoms to improve compound performance. Fluorination is a hot topic in green chemistry discussions, as it can reduce environmental persistence while maintaining efficacy. Searches for sustainable fluorination methods have spiked, reflecting the industry's shift toward eco-friendly practices. This compound's synthesis likely involves advanced techniques like catalytic fluorination or electrochemical methods, both trending in academic and industrial research.

Another area of interest is the compound's potential role in agrochemical innovation. Fluorinated amines are increasingly used in crop protection agents due to their ability to resist degradation and improve bioavailability. Queries such as "fluorine in agrochemicals" or "novel pesticide scaffolds" highlight this trend. The phenoxyphenyl segment in CAS 2229017-54-1 may contribute to herbicidal or fungicidal activity, making it a subject of patent filings and R&D collaborations.

In material science, the compound's aromatic and fluorinated features could be leveraged for advanced polymer design. Fluoropolymers are renowned for their thermal stability and chemical resistance, topics frequently explored in high-performance materials research. The integration of 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine into specialty coatings or adhesives might address challenges in aerospace or electronics industries, where durability under extreme conditions is essential.

Regulatory and safety profiles are also critical for compounds like CAS 2229017-54-1. While not classified as hazardous, its handling requires standard laboratory precautions. Searches for "fluorinated amine safety" or "chemical handling guidelines" underscore the importance of proper documentation and risk assessment. The compound's logP and pKa values, often queried in ADMET prediction tools, further inform its suitability for biological applications.

In summary, 2,2-difluoro-1-(2-phenoxyphenyl)ethan-1-amine (CAS No. 2229017-54-1) represents a versatile scaffold with cross-disciplinary relevance. Its alignment with trends like AI-aided molecular design, sustainable chemistry, and high-value material engineering ensures its continued prominence in scientific literature and industrial pipelines. Future studies may explore its derivatives or hybrid structures to unlock untapped potential in life sciences and technology.